Cas no 926191-23-3 (3-cyclohexyl-1-(piperazin-1-yl)propan-1-one)

• Product Name: 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one
• CAS No: 926191-23-3
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5225438
• Update Time: 2026-03-07

3-cyclohexyl-1-(piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-cyclohexyl-1-(1-piperazinyl)-
• 3-Cyclohexyl-1-(piperazin-1-yl)propan-1-one
• 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one

• Inchi： 1S/C13H24N2O/c16-13(15-10-8-14-9-11-15)7-6-12-4-2-1-3-5-12/h12,14H,1-11H2
• InChI Key： OMUGUMYARREANB-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)CCC1CCCCC1

Additional information on 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one

Research Brief on 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one (CAS: 926191-23-3)

3-cyclohexyl-1-(piperazin-1-yl)propan-1-one (CAS: 926191-23-3) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by a cyclohexyl group linked to a propan-1-one moiety via a piperazine bridge, has been the subject of several studies aimed at exploring its biological activities and therapeutic applications. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one, with particular emphasis on its potential as a modulator of specific biological targets. For instance, preliminary research suggests that this compound may interact with certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders. Additionally, its structural similarity to known pharmacophores has prompted investigations into its possible role in oncology and infectious diseases.

One of the key challenges in the study of 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one is the optimization of its pharmacokinetic and pharmacodynamic properties. Researchers have employed various synthetic strategies to enhance its bioavailability and reduce potential off-target effects. Recent advancements in computational chemistry and molecular modeling have also facilitated the design of derivatives with improved efficacy and selectivity. These efforts are critical for translating the compound's potential into clinically viable therapeutics.

In addition to its pharmacological applications, 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one has also been explored as a tool compound in chemical biology. Its ability to selectively bind to certain proteins has made it a valuable probe for studying biological pathways and mechanisms. For example, it has been used in affinity chromatography and pull-down assays to identify novel protein interactions, thereby contributing to a deeper understanding of cellular processes.

Despite the promising findings, further research is needed to fully elucidate the therapeutic potential of 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one. Current studies are limited by the need for more comprehensive in vivo data and clinical validation. Future directions may include the development of more potent analogs, detailed mechanistic studies, and preclinical evaluations to assess safety and efficacy. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, 3-cyclohexyl-1-(piperazin-1-yl)propan-1-one (CAS: 926191-23-3) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural and functional properties offer multiple avenues for exploration, from drug discovery to mechanistic studies. Continued investment in research and development will be crucial to unlocking its full potential and addressing the unmet medical needs it may target.